Cas no 1804865-73-3 (3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804865-73-3
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4839807
• Update Time: 2025-05-20

3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-4-14-8(15-2)6(3-10)7(5)16-9(11,12)13/h4H,3H2,1-2H3
• InChI Key： IXMPQJJCOLLJKW-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine

Introduction to 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804865-73-3)

3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804865-73-3) is a highly versatile pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of a bromomethyl group, a methoxy substituent, and a trifluoromethoxy moiety, make it a valuable intermediate in the synthesis of various bioactive compounds. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting a range of diseases.

The bromomethyl functional group in this compound provides a reactive site for further chemical modifications, enabling the construction of complex molecular architectures. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are known to exhibit diverse biological activities. The methoxy and trifluoromethoxy groups contribute to the compound's electronic properties and influence its interactions with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors for protein kinases, which are key targets in cancer therapy. 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine has been utilized as a building block in the synthesis of kinase inhibitors due to its ability to form stable complexes with protein targets. For instance, studies have shown that derivatives of this compound can interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. These findings have opened up new avenues for the development of targeted cancer therapies.

The agrochemical industry has also benefited from the use of this compound as an intermediate in the synthesis of pesticides and herbicides. The structural features of 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine contribute to its efficacy in controlling pests and weeds by disrupting essential biological pathways. Recent research has demonstrated that derivatives of this compound exhibit potent activity against resistant strains of pests, making them valuable tools in sustainable agriculture.

Another area where this compound has shown promise is in the development of central nervous system (CNS) drugs. The ability of pyridine derivatives to cross the blood-brain barrier has made them attractive candidates for treating neurological disorders. Studies have indicated that modifications to the bromomethyl, methoxy, and trifluoromethoxy groups can fine-tune the pharmacokinetic properties of these compounds, enhancing their bioavailability and therapeutic efficacy. This has led to several clinical trials exploring the potential of 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine derivatives as treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has been employed in the preparation of ligands for metal-organic frameworks (MOFs), which are materials with high surface areas and tunable pore sizes. These MOFs have potential applications in catalysis, gas storage, and separation technologies. The presence of functional groups like bromomethyl, methoxy, and trifluoromethoxy allows for selective coordination with metal ions, enabling the design of MOFs with specific properties.

In conclusion, 3-(Bromomethyl)-2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804865-73-3) is a multifaceted compound with significant potential in various fields. Its unique structural features make it a valuable intermediate in drug discovery, agrochemical synthesis, and material science. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry and related disciplines.